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Compound of Interest

Compound Name: Ethynylcyclohexane

Cat. No.: B1294493 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

ethynylcyclohexane, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals who handle this compound.

Ethynylcyclohexane is classified as a highly flammable liquid and requires careful handling

and disposal to mitigate risks.[1][2][3] Adherence to these step-by-step instructions is critical for

maintaining a safe laboratory environment.

Hazard Profile and Safety Precautions
Before handling ethynylcyclohexane waste, it is crucial to be aware of its hazard profile. The

compound is designated as a flammable liquid, and appropriate personal protective equipment

(PPE) must be worn at all times.
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Property Data Reference

GHS Hazard Code
H225: Highly Flammable liquid

and vapor
[1][3]

Signal Word Danger [1][3]

Physical State Liquid [2]

Appearance Colorless [2]

Boiling Point
130 - 132 °C / 266 - 269.6 °F

@ 760 mmHg
[2][3]

Flash Point 18 °C / 64.4 °F (closed cup) [3]

Incompatible Materials Strong oxidizing agents [2]

Personal Protective Equipment

(PPE)

Eyeshields, Faceshields,

Gloves, type ABEK (EN14387)

respirator filter

[3]

Experimental Protocol: Waste Disposal Procedure
The following protocol outlines the step-by-step process for the safe disposal of

ethynylcyclohexane waste in a laboratory setting. This procedure is designed to be followed

sequentially to minimize risks.

1. Waste Segregation and Collection:

Dedicated Waste Container: Collect all waste containing ethynylcyclohexane in a

designated, chemically compatible container. The container must have a secure, tightly

sealing lid to prevent the escape of vapors.

Avoid Mixing: Do not mix ethynylcyclohexane waste with other waste streams, particularly

strong oxidizing agents, to prevent hazardous chemical reactions.[2] Halogenated and non-

halogenated solvent wastes should also be kept separate.[4]

Container Filling: Do not fill the waste container beyond 90% of its capacity to allow for vapor

expansion.[5]
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2. Labeling and Storage:

Hazardous Waste Labeling: Immediately label the waste container with a "Hazardous Waste"

label. The label must include:

The full chemical name: "Ethynylcyclohexane"

The concentration and approximate volume of the waste.

Associated hazards: "Flammable Liquid".[1][3]

The date of accumulation.

Secure Storage: Store the labeled waste container in a designated, well-ventilated, and cool

area, away from sources of ignition such as heat, sparks, and open flames.[2][6] The storage

area should be a designated flammables area.[2] Ensure that eyewash stations and safety

showers are readily accessible.[6]

3. Final Disposal:

Professional Disposal: The final disposal of ethynylcyclohexane waste must be conducted

by a licensed and approved hazardous waste disposal company.[2][7] Do not attempt to

dispose of this chemical through standard laboratory drains or as regular trash.

Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste container.[8][9]

Follow all institutional and local regulations for hazardous waste management.

Logical Workflow for Ethynylcyclohexane Disposal
The following diagram illustrates the key decision points and procedural flow for the proper

disposal of ethynylcyclohexane.
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Start: Ethynylcyclohexane Waste Generated

1. Segregate Waste
- Use dedicated, compatible container

- Do not mix with incompatible chemicals

2. Label Container
- 'Hazardous Waste'

- Chemical name, concentration, volume
- 'Flammable Liquid' hazard

- Accumulation date

3. Store Securely
- Well-ventilated, cool area

- Away from ignition sources
- In designated flammables area

4. Contact EHS/Licensed Contractor
- Arrange for professional disposal

End: Waste Disposed Compliantly

Click to download full resolution via product page

Disposal workflow for Ethynylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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